Cas no 70057-67-9 (5-(3-Chlorophenyl)-1,3,4-thiadiazol-2-amine)

5-(3-Chlorophenyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a 3-chlorophenyl group and an amine functionality at the 2-position. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the chlorophenyl moiety enhances its potential as a building block for bioactive molecules, particularly in the development of antimicrobial and antitumor agents. Its stability and reactivity under controlled conditions allow for versatile synthetic applications. The compound is typically characterized by high purity and consistent performance, ensuring reliability in experimental and industrial processes. Proper handling and storage are recommended to maintain its integrity.

5-(3-Chlorophenyl)-1,3,4-thiadiazol-2-amine structure

70057-67-9 structure

Product Name:5-(3-Chlorophenyl)-1,3,4-thiadiazol-2-amine

CAS No:70057-67-9

MF:C₈H₆ClN₃S

MW:211.671338558197

MDL:MFCD02664059

CID:1066609

PubChem ID:2772306

Update Time:2025-06-06

5-(3-Chlorophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(3-chlorophenyl)-1,3,4-thiadiazol-2-amine
- 1,3,4-Thiadiazol-2-amine, 5-(3-chlorophenyl)-
- JVPYRGXPTAPRJU-UHFFFAOYSA-N
- BBL009050
- STK115728
- AK186706
- 3-chlorophenyl-1,3,4-thiadiazol-2-amine
- Y2773
- BB 0238718
- H4161
- 2-amino-5-(m-chlorophenyl)-1,3,4-thiadiazole
- 5-(3-Chloro-phenyl)-[1,3,4]thiadiazol-2-ylami ne
- Z992717352
- CHEMBL2426227
- SY115898
- MFCD02664059
- AKOS000225524
- DS-10086
- CS-0124526
- 2-Amino-5-(3-chlorophenyl)-1,3,4-thiadiazole
- FT-0754455
- Z332385248
- 70057-67-9
- EN300-56389
- SCHEMBL603197
- A914653
- 5-(3-CHLORO-PHENYL)-[1,3,4]THIADIAZOL-2-YLAMINE
- DA-03451
- 5-(3-Chlorophenyl)-1,3,4-thiadiazol-2-amine
- MDL： MFCD02664059
- Inchi： 1S/C8H6ClN3S/c9-6-3-1-2-5(4-6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
- InChI Key： JVPYRGXPTAPRJU-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1=NN=C(N)S1

Computed Properties

Exact Mass: 210.9970961g/mol
Monoisotopic Mass: 210.9970961g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80
XLogP3: 2.3

Experimental Properties

Boiling Point: 398.6°C at 760 mmHg

5-(3-Chlorophenyl)-1,3,4-thiadiazol-2-amine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

5-(3-Chlorophenyl)-1,3,4-thiadiazol-2-amine Pricemore >>

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